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Compound of Interest

Compound Name: p-Ethoxyfluoroacetanilide

Cat. No.: B15289587

Technical Support Center: p-Ethoxyfluoroacetanilide

Welcome to the technical support center for p-Ethoxyfluoroacetanilide. This guide provides
essential information for researchers, scientists, and drug development professionals on the
best practices for handling, storing, and troubleshooting common issues encountered during
experiments with this compound.

Disclaimer

Specific safety and handling data for p-Ethoxyfluoroacetanilide is limited. The following
guidelines are based on best practices for structurally similar compounds, such as acetanilides
and other fluorinated organic compounds.[1] Always consult the specific Safety Data Sheet
(SDS) provided by your supplier and perform a thorough risk assessment before use.

Frequently Asked Questions (FAQS)

Q1: What is p-Ethoxyfluoroacetanilide?

Al: p-Ethoxyfluoroacetanilide, with the molecular formula C10H12FNOZ2, is a chemical
compound that belongs to the acetanilide class.[2] Its structure includes an ethoxy group and a
fluorine atom, which influence its chemical properties.

Q2: What are the primary hazards associated with p-Ethoxyfluoroacetanilide?
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A2: Based on data for similar compounds, p-Ethoxyfluoroacetanilide may be harmful if
swallowed, cause skin and eye irritation, and may cause respiratory irritation.[3][4][5] Inhalation
of dust should be avoided.[4][5]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

A3: Appropriate PPE includes safety glasses or goggles, chemical-resistant gloves (such as
nitrile rubber), and a lab coat.[3] If there is a risk of generating dust, use a NIOSH-approved
respirator.[4]

Q4: How should | store p-Ethoxyfluoroacetanilide?

A4: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[3]
[5] It should be stored away from incompatible materials such as strong bases and strong
oxidizers.[4]

Q5: What should | do in case of a spill?

A5: For small spills, you can use appropriate tools to place the spilled solid into a suitable
waste disposal container.[5] For larger spills, use a shovel to put the material into a convenient
waste disposal container.[5] Ensure the area is well-ventilated and avoid generating dust.[4]
Finish cleaning by spreading water on the contaminated surface and dispose of it according to
local regulations.[5]

Troubleshooting Guide
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Issue

Possible Cause

Troubleshooting Steps

Compound appears discolored

or degraded

Improper storage (exposure to
light, moisture, or incompatible

materials)

- Verify the storage conditions
against the recommended
guidelines (cool, dry, dark, and
tightly sealed). - Check for any
potential contamination from
shared lab equipment. - If
degradation is suspected, it is
recommended to use a fresh
batch of the compound for

sensitive experiments.

Inconsistent experimental

results

Impurities in the compound or

degradation

- Confirm the purity of the
compound using analytical
techniques such as NMR or
mass spectrometry. - Ensure
the compound has been stored
correctly to prevent
degradation. - Use a fresh,
unopened container of the
compound to rule out

contamination.

Difficulty dissolving the

compound

Incorrect solvent or

temperature

- Based on data for the related
compound acetanilide, it is
slightly soluble in water and
very soluble in ethanol and
acetone.[6] - Gentle heating
may aid dissolution, but be
mindful of the compound's
melting point and potential for
degradation at higher

temperatures.

Physical and Chemical Properties
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The following table summarizes key physical and chemical data for p-Ethoxyfluoroacetanilide

and the related compound, Acetanilide.

Property

p-Ethoxyfluoroacetanilide

Acetanilide (for
comparison)

Molecular Formula

C10H12FNO2[2]

C8HINO[6]

Molecular Weight 197.21 g/mol [2] 135.16 g/mol [6]
) ] o White, shining crystalline
White solid (based on similar ] )
Appearance leaflets or white crystalline
compounds)[3][7]
powder[6]
Melting Point 111 - 115 °C[7] 113-115°C
Boiling Point 304 °C @ 760 mmHg[7] 304 °C
Flash Point 173 °C[7] Not Available
Autoignition Temperature 545 °CJ[7] Not Available

Experimental Protocols
General Handling and Weighing Protocol

o Preparation: Before handling, ensure you are in a well-ventilated area, preferably a fume

hood. Wear all required personal protective equipment (PPE), including safety glasses, a lab

coat, and nitrile gloves.

e Weighing: Use a clean, dry spatula and a tared weigh boat on an analytical balance. Handle

the container and spatula carefully to avoid generating dust.

o Transfer: After weighing the desired amount, securely close the primary container. Transfer

the weighed compound to your reaction vessel.

o Cleaning: Clean any residual dust from the balance and surrounding area with a damp cloth.

Dispose of the weigh boat and any contaminated cleaning materials in a designated

chemical waste container.
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o Decontamination: Wash your hands thoroughly with soap and water after handling the
compound.

Visual Guides
Safe Handling Workflow
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Caption: A workflow diagram illustrating the key steps for the safe handling of p-
Ethoxyfluoroacetanilide.
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Caption: A logical flow diagram for responding to a chemical spill of p-
Ethoxyfluoroacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pfas-1l.itrcweb.org [pfas-1.itrcweb.org]

2. Acetanilide, p-ethoxy-2-fluoro- | CLOH12FNO2 | CID 46646 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. assets.thermofisher.com [assets.thermofisher.com]

e 4. fishersci.com [fishersci.com]

o 5. oxfordlabchem.com [oxfordlabchem.com]

e 6. Acetanilide | CBHINO | CID 904 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 7. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Best practices for handling and storing p-
Ethoxyfluoroacetanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289587#best-practices-for-handling-and-storing-p-
ethoxyfluoroacetanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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